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Compound of Interest

Compound Name:
5-(2-Bromoethyl)-2,3-

dihydrobenzofuran

Cat. No.: B022562 Get Quote

Technical Support Center: 5-(2-Bromoethyl)-2,3-
dihydrobenzofuran
This guide provides researchers, scientists, and drug development professionals with essential

information for the safe and effective handling of 5-(2-Bromoethyl)-2,3-dihydrobenzofuran
(CAS No. 127264-14-6).

Frequently Asked Questions (FAQs)
Q1: What are the primary uses of 5-(2-Bromoethyl)-2,3-dihydrobenzofuran?

A1: 5-(2-Bromoethyl)-2,3-dihydrobenzofuran is a versatile intermediate in organic synthesis.

It is notably used in the synthesis of various pharmaceutical agents, including Darifenacin, a

medication for treating overactive bladder.[1][2] Its reactive bromine substituent makes it a

valuable building block for creating more complex molecules in drug discovery and material

science.[3]

Q2: What are the recommended storage conditions for this compound?

A2: To ensure stability, 5-(2-Bromoethyl)-2,3-dihydrobenzofuran should be stored in a dark

place under an inert atmosphere at room temperature.[4][5][6] The container should be kept

tightly closed in a dry and well-ventilated area.[7]
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Q3: What are the main safety hazards associated with this compound?

A3: 5-(2-Bromoethyl)-2,3-dihydrobenzofuran is classified as an irritant.[4] It can cause skin

irritation, serious eye irritation, and may cause respiratory irritation.[8][9] It is harmful if

swallowed or inhaled.[10] Always handle this compound in a well-ventilated area and wear

appropriate personal protective equipment (PPE), including gloves, eye protection, and a lab

coat.[8][10]

Q4: In which solvents is 5-(2-Bromoethyl)-2,3-dihydrobenzofuran soluble?

A4: This compound is soluble in chloroform and methanol.[4][6]

Troubleshooting Guide
Issue 1: The compound appears discolored or has an
unusual appearance.

Question: My 5-(2-bromoethyl)-2,3-dihydrobenzofuran is not an off-white powder as

expected. It has a yellowish or brownish tint. Is it still usable?

Answer: The appearance of this compound is generally described as an off-white to light

yellow or light orange powder or crystal.[11][12] A slight discoloration may not necessarily

indicate significant degradation, but it could be a sign of impurities. It is recommended to

check the purity of the material using an appropriate analytical method, such as Gas

Chromatography (GC), before use.[4][12] If the purity is below the required specification for

your experiment (typically >98%), purification may be necessary.[4][11]

Issue 2: Poor solubility in a reaction solvent.
Question: I am having trouble dissolving 5-(2-bromoethyl)-2,3-dihydrobenzofuran in my

reaction solvent. What can I do?

Answer: 5-(2-Bromoethyl)-2,3-dihydrobenzofuran is known to be soluble in chloroform and

methanol.[4][6] If you are using a different solvent, you may be encountering solubility

issues. Consider switching to a recommended solvent if your reaction conditions permit. If

you must use a different solvent, gentle heating and sonication may aid in dissolution.
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However, be cautious with heating as it can potentially lead to degradation or side reactions.

Always perform a small-scale solubility test before proceeding with your main reaction.

Issue 3: The reaction is not proceeding to completion or
is sluggish.

Question: My reaction using 5-(2-bromoethyl)-2,3-dihydrobenzofuran as a starting

material is very slow or is not going to completion. What are the possible causes?

Answer: Several factors could contribute to a sluggish reaction:

Purity of the starting material: Impurities in the 5-(2-bromoethyl)-2,3-dihydrobenzofuran
can inhibit the reaction. Verify the purity of your compound.

Reactivity: The carbon-bromine bond in this compound is the reactive site for nucleophilic

substitution. Ensure your nucleophile is sufficiently reactive and that the reaction

conditions (temperature, catalyst, etc.) are appropriate for activating this bond.

Moisture: Although not explicitly stated in the search results, reactions involving

organobromides can be sensitive to moisture. Ensure you are using dry solvents and an

inert atmosphere if necessary.

Base: For reactions involving the displacement of the bromide, the choice and

stoichiometry of the base can be critical. Ensure you are using a suitable base to

neutralize any generated HBr without causing unwanted side reactions.

Issue 4: Formation of unexpected byproducts.
Question: I am observing unexpected spots on my TLC plate or peaks in my GC-MS

analysis. What are the likely impurities or side products?

Answer: Potential impurities could originate from the synthesis of 5-(2-bromoethyl)-2,3-
dihydrobenzofuran itself. A common synthesis route involves the bromination of 5-(2-

hydroxyethyl)-2,3-dihydrobenzofuran.[1][4] Therefore, unreacted starting material could be a

possible impurity. In reactions where 5-(2-bromoethyl)-2,3-dihydrobenzofuran is a

precursor to a more complex molecule like Darifenacin, potential byproducts can include

dimers or isomers formed during subsequent reaction steps.[13] It is also possible to have
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elimination products (alkenes) if the reaction is run under strongly basic conditions at

elevated temperatures.

Data Presentation
Table 1: Physical and Chemical Properties of 5-(2-Bromoethyl)-2,3-dihydrobenzofuran

Property Value Reference

CAS Number 127264-14-6 [4][14]

Molecular Formula C₁₀H₁₁BrO [4][14]

Molecular Weight 227.101 g/mol [4][14]

Appearance
Off-white to light yellow/orange

powder/crystal
[4][11][12]

Melting Point 65-67 °C [4][6]

Boiling Point 287.7 °C at 760 mmHg [4]

Flash Point 113.8 °C [4]

Density 1.459 g/cm³ [4]

Solubility Chloroform, Methanol [4][6]

Experimental Protocols
Synthesis of 5-(2-Bromoethyl)-2,3-dihydrobenzofuran from 5-(2-hydroxyethyl)-2,3-

dihydrobenzofuran

This protocol is based on a literature procedure for the bromination of the corresponding

alcohol.[1][4]

Materials:

5-(2-hydroxyethyl)-2,3-dihydrobenzofuran

Carbon tetrabromide (CBr₄) or N-bromosuccinimide (NBS)
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Triphenylphosphine (PPh₃)

Dichloromethane (CH₂Cl₂) (anhydrous)

Inert gas (e.g., Argon or Nitrogen)

Procedure:

1. Dissolve 5-(2-hydroxyethyl)-2,3-dihydrobenzofuran and triphenylphosphine in anhydrous

dichloromethane under an inert atmosphere.

2. Cool the solution in an ice bath (0 °C).

3. Slowly add a solution of carbon tetrabromide (or N-bromosuccinimide) in dichloromethane

to the cooled reaction mixture.

4. Allow the reaction to warm to room temperature and stir for the appropriate time

(monitoring by TLC is recommended). A reported reaction time is 63 hours at 20 °C.[4]

5. Upon completion, quench the reaction with water.

6. Separate the organic layer and wash it with brine.

7. Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

8. Filter and concentrate the solvent under reduced pressure.

9. Purify the crude product by column chromatography on silica gel to obtain 5-(2-
bromoethyl)-2,3-dihydrobenzofuran.

Visualizations
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Problem Encountered
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Caption: Troubleshooting workflow for handling 5-(2-Bromoethyl)-2,3-dihydrobenzofuran.

5-(2-Bromoethyl)-2,3-dihydrobenzofuran

Hazards Required PPE Handling Procedures

Skin Irritation Serious Eye Irritation Respiratory Irritation Harmful if Swallowed Gloves Eye Protection Lab Coat Use in a Well-Ventilated Area Avoid Skin/Eye Contact Wash Hands After Handling
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Caption: Key safety considerations for 5-(2-Bromoethyl)-2,3-dihydrobenzofuran.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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